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Compound of Interest

Compound Name: 5-Amino-2-bromobenzonitrile

Cat. No.: B189585

Technical Guide: 5-Amino-2-bromobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Amino-2-bromobenzonitrile, a
key building block in pharmaceutical and chemical synthesis.

Chemical Identification and Properties

5-Amino-2-bromobenzonitrile is a substituted benzonitrile with the Chemical Abstracts
Service (CAS) number 72115-09-4.[1] It is a solid at room temperature, typically appearing as a
pale-yellow to yellow-brown crystalline powder.[2]

Table 1: Physicochemical Properties of 5-Amino-2-bromobenzonitrile
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Property Value Source(s)
CAS Number 72115-09-4 [1]
Molecular Formula C7HsBrN2 [1]
Molecular Weight 197.03 g/mol [11[3]
Melting Point 96-100 °C [4115]
Boiling Point 288.4 £ 25.0 °C (Predicted) [5]
Density ~1.6 g/cm?3 [2]
Appearance Pale-yellow to yellow-brown

solid
Solubility Soluble in methanol [4]16]
InChi Key VAWTVSTXVGCVJIW-

UHFFFAOYSA-N

Applications in Synthesis

5-Amino-2-bromobenzonitrile is a versatile intermediate in organic synthesis, primarily

utilized in the development of pharmaceutical compounds and advanced materials.[6] The

presence of amino, bromo, and nitrile functional groups allows for a variety of chemical

transformations.

It serves as a crucial precursor in the synthesis of more complex molecules, such as 2-Amino-

5-bromobenzophenone, which is an important intermediate for benzodiazepines. Additionally, it

is used in the preparation of derivatives with potential therapeutic applications, including kinase

inhibitors and antimicrobial agents.[7]
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Starting Material

5-Amino-2-bromobenzonitrile

Synthetic Products D
Palladium-catalyzed 2-Amino-5-bromobenzophenone
Suzuki Coupling (Benzodiazepine Intermediate)
~
Meelcophilic-Bisphascrcrt Cimaterol Derivatives
- (B2-adrenergic agonists)
4
Further Functionalization
b~ Kinase Inhibitors
J
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Workflow for the Synthesis of 2-Amino-5-bromobenzophenone

Charge Schlenk tube with:
- 2-Amino-5-bromobenzonitrile
- Phenylboronic acid
- Pd(OAc)2
- Bipyridine
- p-NBSA
- THF/Water (2:1)

\4

Heat to 80°C and stir for 48h

Y

Cool to RT
Pour into Ethyl Acetate

A4

Wash with NaHCOs and Brine
Extract aqueous layer

Y

Combine organic layers
Dry over MgSOa

Y

Evaporate solvent
Purify by Flash Chromatography

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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